Diphosphate
Diphosphate
Diphosphate(4-) is a diphosphate ion. It is a conjugate base of a diphosphate(3-).
In chemistry, the anion, the salts, and the esters of pyrophosphoric acid are called pyrophosphates. The anion is abbreviated PPi and is formed by the hydrolysis of ATP into AMP in cells. This hydrolysis is called pyrophosphorolysis. The pyrophosphate anion has the structure P2O74-, and is an acid anhydride of phosphate. It is unstable in aqueous solution and rapidly hydrolyzes into inorganic phosphate.
Inorganic salts of phosphoric acid that contain two phosphate groups.
In chemistry, the anion, the salts, and the esters of pyrophosphoric acid are called pyrophosphates. The anion is abbreviated PPi and is formed by the hydrolysis of ATP into AMP in cells. This hydrolysis is called pyrophosphorolysis. The pyrophosphate anion has the structure P2O74-, and is an acid anhydride of phosphate. It is unstable in aqueous solution and rapidly hydrolyzes into inorganic phosphate.
Inorganic salts of phosphoric acid that contain two phosphate groups.
Brand Name:
Vulcanchem
CAS No.:
14000-31-8
VCID:
VC20996713
InChI:
InChI=1S/H4O7P2/c1-8(2,3)7-9(4,5)6/h(H2,1,2,3)(H2,4,5,6)/p-4
SMILES:
[O-]P(=O)([O-])OP(=O)([O-])[O-]
Molecular Formula:
O7P2-4
Molecular Weight:
173.94 g/mol
Diphosphate
CAS No.: 14000-31-8
Cat. No.: VC20996713
Molecular Formula: O7P2-4
Molecular Weight: 173.94 g/mol
* For research use only. Not for human or veterinary use.

Specification
Description | Diphosphate(4-) is a diphosphate ion. It is a conjugate base of a diphosphate(3-). In chemistry, the anion, the salts, and the esters of pyrophosphoric acid are called pyrophosphates. The anion is abbreviated PPi and is formed by the hydrolysis of ATP into AMP in cells. This hydrolysis is called pyrophosphorolysis. The pyrophosphate anion has the structure P2O74-, and is an acid anhydride of phosphate. It is unstable in aqueous solution and rapidly hydrolyzes into inorganic phosphate. Inorganic salts of phosphoric acid that contain two phosphate groups. |
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CAS No. | 14000-31-8 |
Molecular Formula | O7P2-4 |
Molecular Weight | 173.94 g/mol |
IUPAC Name | phosphonato phosphate |
Standard InChI | InChI=1S/H4O7P2/c1-8(2,3)7-9(4,5)6/h(H2,1,2,3)(H2,4,5,6)/p-4 |
Standard InChI Key | XPPKVPWEQAFLFU-UHFFFAOYSA-J |
SMILES | [O-]P(=O)([O-])OP(=O)([O-])[O-] |
Canonical SMILES | [O-]P(=O)([O-])OP(=O)([O-])[O-] |
Melting Point | 61 °C |
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